Cas no 5123-13-7 (5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane)
5123-13-7 structure
Product Name:5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane
CAS No:5123-13-7
MF:C11H15BO2
MW:190.046603441238
MDL:MFCD05663851
CID:836021
PubChem ID:24882502
Update Time:2025-04-19
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane Chemical and Physical Properties
Names and Identifiers
-
- 5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane
- Phenylboronic acid neopentylglycol ester
- (5,5-DIMETHYL-1,3,2-DIOXABORINAN-2-YL)BENZENE
- Phenylboronic acid, neopentyl ester
- Phenylboronic Acid Neopentyl Glycol Ester
- Phenylboronic acid neopentylglycol ester, 97%
- 1,3,2-Dioxaborinane, 5,5-dimethyl-2-phenyl-
- Phenylboronic acid,neopentyl ester
- AMTB968
- FQMSNYZDFMWLGC-UHFFFAOYSA-N
- BM144
- SBB052556
- TRA0094678
- AB21950
- Phenyl boron
- 5123-13-7
- AKOS015960180
- 2-phenyl-5,5-dimethyl-1,3,2-dioxaboracyclohexane
- 2-phenyl-5,5-dimethyl-1,3,2-dioxaborinane
- SCHEMBL2274567
- D4195
- Phenylboronic acid neopentyl glycol ester
- DTXSID70472654
- SY057258
- CS-W015916
- MFCD05663851
- AS-3037
-
- MDL: MFCD05663851
- Inchi: 1S/C11H15BO2/c1-11(2)8-13-12(14-9-11)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
- InChI Key: FQMSNYZDFMWLGC-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2)OCC(C)(C)C1
Computed Properties
- Exact Mass: 190.11700
- Monoisotopic Mass: 190.1165099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 18.5
Experimental Properties
- Color/Form: Uncertain
- Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 63.0 to 67.0 deg-C
- Boiling Point: 287.8±9.0 ºC (760 Torr),
- Flash Point: 127.8±18.7 ºC,
- PSA: 18.46000
- LogP: 1.45480
- Solubility: Uncertain
- Sensitiveness: Sensitive to heat and humidity
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:0-10°C
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM219905-25g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 95+% | 25g |
$184 | 2021-08-04 | |
| Fluorochem | 065574-1g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 1g |
£10.00 | 2022-03-01 | |
| Fluorochem | 065574-5g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 5g |
£19.00 | 2022-03-01 | |
| Fluorochem | 065574-25g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 25g |
£67.00 | 2022-03-01 | |
| Fluorochem | 065574-100g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 100g |
£242.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P119612-5g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 5g |
¥78.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P119612-100g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 100g |
¥1229.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P119612-25g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 25g |
¥347.90 | 2023-09-01 | |
| Alichem | A019119083-25g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 25g |
$183.60 | 2023-09-01 | |
| Alichem | A019119083-100g |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane |
5123-13-7 | 97% | 100g |
$532.44 | 2023-09-01 |
5,5-Dimethyl-2-phenyl-1,3,2-dioxaborinane Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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